Cas no 176520-14-2 (Ac-Gly-Arg-Gly-NH2)

• Product Name: Ac-Gly-Arg-Gly-NH2
• CAS No: 176520-14-2
• MF: C₁₂H₂₃N₇O₄
• MW: 329.355521440506
• CID: 112392
• PubChem ID: 92489502
• Update Time: 2025-08-03

Ac-Gly-Arg-Gly-NH2 Chemical and Physical Properties

Names and Identifiers

• Glycinamide,N-acetylglycyl-L-arginyl- (9CI)
• Ac-Gly-Arg-Gly-NH?
• Ac-Gly-Arg-Gly-NH2
• (S)-2-(2-Acetamidoacetamido)-N-(2-amino-2-oxoethyl)-5-guanidinopentanamide
• 176520-14-2
• (2S)-2-[(2-acetamidoacetyl)amino]-N-(2-amino-2-oxoethyl)-5-(diaminomethylideneamino)pentanamide

• Inchi： 1S/C12H23N7O4/c1-7(20)17-6-10(22)19-8(3-2-4-16-12(14)15)11(23)18-5-9(13)21/h8H,2-6H2,1H3,(H2,13,21)(H,17,20)(H,18,23)(H,19,22)(H4,14,15,16)/t8-/m0/s1
• InChI Key： KZGGGXCZHOKQED-QMMMGPOBSA-N
• SMILES： O=C([C@H](CCC/N=C(\N)/N)NC(CNC(C)=O)=O)NCC(N)=O

Computed Properties

• Exact Mass: 329.18100
• Monoisotopic Mass: 329.18115224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 195Ų

Experimental Properties

• PSA: 192.29000
• LogP: -0.46400

Additional information on Ac-Gly-Arg-Gly-NH2

Comprehensive Overview of Ac-Gly-Arg-Gly-NH2 (CAS No. 176520-14-2): Properties, Applications, and Research Insights

Ac-Gly-Arg-Gly-NH2 (CAS No. 176520-14-2) is a synthetic tetrapeptide widely studied for its biochemical properties and potential therapeutic applications. This peptide, composed of acetylated glycine, arginine, and glycine amide, has garnered attention in biomedical research due to its structural stability and functional versatility. Researchers often refer to it as a model peptide for studying cell-penetrating mechanisms and drug delivery systems.

The molecular structure of Ac-Gly-Arg-Gly-NH2 features an acetyl group at the N-terminus and an amide group at the C-terminus, enhancing its resistance to enzymatic degradation. This modification makes it particularly valuable in peptide-based therapeutics, a rapidly growing sector in the pharmaceutical industry. With the rising demand for targeted drug delivery solutions, peptides like Ac-Gly-Arg-Gly-NH2 are increasingly explored for their ability to enhance bioavailability and reduce off-target effects.

One of the most discussed applications of Ac-Gly-Arg-Gly-NH2 is its role in cell-penetrating peptides (CPPs). CPPs are short peptides capable of crossing cell membranes, making them ideal candidates for delivering therapeutic agents into cells. Recent studies highlight the potential of Ac-Gly-Arg-Gly-NH2 in improving the efficacy of anticancer drugs and gene therapies, aligning with the current focus on precision medicine and personalized treatment strategies.

In addition to its biomedical applications, Ac-Gly-Arg-Gly-NH2 is also utilized in cosmetic formulations. Its ability to promote skin hydration and collagen synthesis has made it a sought-after ingredient in anti-aging and skincare products. As consumers increasingly prioritize clean beauty and science-backed formulations, peptides like Ac-Gly-Arg-Gly-NH2 are gaining traction in the cosmetics market.

The synthesis of Ac-Gly-Arg-Gly-NH2 typically involves solid-phase peptide synthesis (SPPS), a widely used method for producing high-purity peptides. Advances in peptide synthesis technologies have significantly reduced production costs, making peptides more accessible for research and commercial applications. This trend is particularly relevant given the growing interest in biopharmaceuticals and peptide-based drugs.

From a market perspective, the demand for Ac-Gly-Arg-Gly-NH2 is expected to rise, driven by its diverse applications in drug development, cosmetics, and biochemical research. Companies specializing in custom peptide synthesis are expanding their portfolios to include this peptide, catering to the needs of academic institutions, pharmaceutical firms, and cosmetic manufacturers.

For researchers and industry professionals, understanding the stability and storage conditions of Ac-Gly-Arg-Gly-NH2 is crucial. The peptide is typically stored at -20°C to maintain its integrity, and lyophilized forms are preferred for long-term storage. These practical considerations are often highlighted in peptide handling guidelines, ensuring optimal performance in experimental and industrial settings.

In summary, Ac-Gly-Arg-Gly-NH2 (CAS No. 176520-14-2) represents a versatile and promising peptide with applications spanning therapeutics, cosmetics, and biochemical research. Its unique properties and compatibility with modern drug delivery systems position it as a valuable tool in advancing biomedical innovation. As research continues to uncover new potentials, this peptide is poised to play a pivotal role in the future of science and medicine.